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Compound of Interest

Compound Name: M7594_0037

Cat. No.: B1675858 Get Quote

Initial investigations to establish a link between the identifier "M7594_0037" and murine

leukemia virus (MLV) have been unsuccessful. Publicly available scientific databases and

search engines do not contain information pertaining to an entity with this specific designation.

Consequently, the creation of an in-depth technical guide or whitepaper on the relationship

between M7594_0037 and MLV cannot be fulfilled at this time. The core requirements of the

request, including data presentation, detailed experimental protocols, and visualizations of

signaling pathways, are contingent upon the identification and characterization of M7594_0037
and its scientifically validated connection to murine leukemia virus.

Researchers, scientists, and drug development professionals seeking information on this topic

are advised to verify the identifier "M7594_0037." It is possible that this is an internal, non-

public designation, a typographical error, or an outdated reference. Further context or an

alternative identifier is necessary to proceed with a comprehensive literature search and the

generation of the requested technical document.

A general overview of murine leukemia virus is provided below for informational purposes.

Murine Leukemia Virus (MLV) Overview
Murine leukemia viruses are gammaretroviruses known for their ability to cause cancer in mice.

[1] As retroviruses, they possess an RNA genome that is reverse-transcribed into DNA and

integrated into the host cell's genome, where it is referred to as a provirus.[2][3]
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Viral Structure and Genome: MLV virions are approximately 100-120 nm in diameter and

consist of a lipid envelope surrounding a protein capsid, which encloses the viral RNA genome

and essential enzymes.[2] The genome is a single-stranded RNA molecule.[1] Prototypical

gammaretroviruses like MLV encode three main polyproteins: Gag, Pol, and Env.[2][4]

Gag (Group-specific antigen): These are structural proteins that form the viral capsid.[4]

Pol (Polymerase): This polyprotein is cleaved into three enzymes: reverse transcriptase

(copies the viral RNA into DNA), integrase (inserts the viral DNA into the host genome), and

protease (processes viral polyproteins).[3][4]

Env (Envelope): These glycoproteins are embedded in the viral envelope and are crucial for

binding to host cell receptors and mediating viral entry.[2][4]

Replication Cycle: The replication of MLV involves several key steps:

Attachment and Entry: The viral Env protein binds to specific receptors on the host cell

surface, leading to the fusion of the viral and cellular membranes and the release of the viral

core into the cytoplasm.[2]

Reverse Transcription: Inside the cytoplasm, the reverse transcriptase enzyme synthesizes a

double-stranded DNA copy of the viral RNA genome.[2]

Nuclear Entry and Integration: The viral DNA, as part of a pre-integration complex (PIC),

enters the host cell nucleus. For MLV, this process is generally thought to require cell division

for the breakdown of the nuclear envelope.[5][6] However, some studies suggest that in

certain non-dividing cells like dendritic cells, MLV can gain nuclear entry through the nuclear

pore complex.[5] The viral integrase then catalyzes the insertion of the viral DNA into the

host cell's chromosomes.[2][7]

Transcription and Translation: The integrated provirus is transcribed into viral RNA by the

host cell's machinery. This RNA serves both as the genome for new virions and as mRNA for

the synthesis of viral proteins.[2]

Assembly, Budding, and Maturation: Newly synthesized viral proteins and genomic RNA

assemble at the host cell membrane. Progeny virions are then released from the cell through
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a process called budding. The viral protease is essential for the maturation of the newly

formed virions into infectious particles.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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